Cas no 92929-53-8 (ethyl 5-methylpyridazine-4-carboxylate)

ethyl 5-methylpyridazine-4-carboxylate structure

92929-53-8 structure

Product Name:ethyl 5-methylpyridazine-4-carboxylate

CAS No:92929-53-8

MF:C₈H₁₀N₂O₂

MW:166.177201747894

MDL:MFCD17016066

CID:1121913

PubChem ID:13262526

Update Time:2024-10-26

ethyl 5-methylpyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-methyl-4-Pyridazinecarboxylic acid ethyl ester
- 5-Methyl-pyridazine-4-carboxylic acid ethyl ester
- ethyl 5-methylpyridazine-4-carboxylate
- Ethyl 5-methyl-4-pyridazinecarboxylate
- MFCD17016066
- SCHEMBL352645
- PB27094
- 5-METHYL-PYRIDAZINE-4-CARBOXYLICACIDETHYLESTER
- AKOS025403963
- IXOIGNZETIAWGN-UHFFFAOYSA-N
- 4-Pyridazinecarboxylic acid, 5-methyl-, ethyl ester
- DTXSID90532845
- 5-METHYLPYRIDAZINE-4-CARBOXYLIC ACID ETHYL ESTER
- CS-0055253
- P12076
- DB-340968
- CS-15846
- 92929-53-8
- MDL： MFCD17016066
- Inchi： 1S/C8H10N2O2/c1-3-12-8(11)7-5-10-9-4-6(7)2/h4-5H,3H2,1-2H3
- InChI Key： IXOIGNZETIAWGN-UHFFFAOYSA-N
- SMILES： O=C(C1C(C)=CN=NC=1)OCC

Computed Properties

Exact Mass: 166.074227566g/mol
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 52.1Å²

ethyl 5-methylpyridazine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM243382-1g	5-Methyl-pyridazine-4-carboxylic acid ethyl ester	92929-53-8	96%	1g	$1012	2021-08-04
Chemenu	CM243382-1g	5-Methyl-pyridazine-4-carboxylic acid ethyl ester	92929-53-8	96%	1g	$828	2023-03-07
abcr	AB458502-250 mg	5-Methyl-pyridazine-4-carboxylic acid ethyl ester; .	92929-53-8		250MG	€599.00	2023-07-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10957-1g	ethyl 5-methylpyridazine-4-carboxylate	92929-53-8	95	1g	$516	2021-06-26
Matrix Scientific	123054-1g	5-Methyl-pyridazine-4-carboxylic acid ethyl ester, 95+%	92929-53-8	95+%	1g	$3284.00	2023-09-07
eNovation Chemicals LLC	Y0991812-1g	5-Methyl-pyridazine-4-carboxylic acid ethyl ester	92929-53-8	95%	1g	$1050	2024-08-02
Enamine	EN300-104484-1.0g	ethyl 5-methylpyridazine-4-carboxylate	92929-53-8		1.0g	$903.0	2023-02-19
Enamine	EN300-104484-2.5g	ethyl 5-methylpyridazine-4-carboxylate	92929-53-8	95%	2.5g	$1871.0	2023-10-28
Enamine	EN300-104484-5.0g	ethyl 5-methylpyridazine-4-carboxylate	92929-53-8		5.0g	$2369.0	2023-02-19
Enamine	EN300-104484-10.0g	ethyl 5-methylpyridazine-4-carboxylate	92929-53-8		10.0g	$2980.0	2023-02-19

ethyl 5-methylpyridazine-4-carboxylate Production Method

Production Method 1

617-35-6

1120-88-3

92929-53-8

Reaction Conditions

Reference

: Product class 8: pyridazines

Haider, N.; Holzer, W., Science of Synthesis, 2004, 16, 125-249

Production Method 2

39123-39-2

92929-53-8

Reaction Conditions

1.1 Reagents: Sulfuric acid Catalysts: Ferrous sulfate

Reference

: Syntheses and reactions of pyridazine derivatives. XX. Studies on the radical methylation of the 1,2-diazine system

Heinisch, Gottfried; Loetsch, Gerhard, Heterocycles, 1984, 22(6), 1395-402

Production Method 3

39123-39-2

92929-53-8

Reaction Conditions

1.1 Reagents: Sulfuric acid , Ferrous sulfate Solvents: Water ; 15 °C; 5 h, 15 °C
1.2 Reagents: Ammonium hydroxide ; pH 7

Reference

: Naphthyridine derivatives as PRC2 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 4

617-35-6

1120-88-3

92929-53-8

98832-79-2

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Water ; rt → -10 °C; < 0 °C; 15 min
1.2 Reagents: Sulfuric acid , Ferrous sulfate Solvents: Dichloromethane , Water ; rt → -5 °C; < 0 °C; 15 min
1.3 Reagents: Water Solvents: Ethyl acetate ; 3 h
1.4 Reagents: Sodium sulfite Solvents: Water ; overnight

Reference

: Preparation of antibacterial amide and sulfonamide substituted heterocyclic urea compounds

, World Intellectual Property Organization, , ,

ethyl 5-methylpyridazine-4-carboxylate Raw materials

ethyl 5-methylpyridazine-4-carboxylate Preparation Products

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